Cas no 85884-03-3 (1,3-Dimethyl-8-o-tolyl-3,7-dihydro-purine-2,6-dione)

• Product name: 1,3-Dimethyl-8-o-tolyl-3,7-dihydro-purine-2,6-dione
• CAS No: 85884-03-3
• MF: C₁₄H₁₄N₄O₂
• MW: 270.28656244278
• CID: 991132
• PubChem ID: 325366

1,3-Dimethyl-8-o-tolyl-3,7-dihydro-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-8-(2-methylphenyl)-7H-purine-2,6-dione
• NSC-293947
• NSC293947
• DTXSID40315322
• 85884-03-3
• CHEMBL10937
• 1,3-Dimethyl-8-o-tolyl-3,7-dihydro-purine-2,6-dione
• SCHEMBL8596143
• BDBM50021006

• Inchi： InChI=1S/C14H14N4O2/c1-8-6-4-5-7-9(8)11-15-10-12(16-11)17(2)14(20)18(3)13(10)19/h4-7H,1-3H3,(H,15,16)
• InChI Key： NVWRIJAHXFWOBU-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1C2=NC3=C(N2)C(=O)N(C(=O)N3C)C

Computed Properties

• Exact Mass: 270.11167570g/mol
• Monoisotopic Mass: 270.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 69.3Ų